4-Chloro-6-cyclopropyl-N-methylpyrimidin-2-amine

• Molecular Formula: C8H10ClN3
• Molecular Weight: 183.64 g/mol
• IUPAC Name: 4-chloro-6-cyclopropyl-N-methylpyrimidin-2-amine
• InChI: InChI=1S/C8H10ClN3/c1-10-8-11-6(5-2-3-5)4-7(9)12-8/h4-5H,2-3H2,1H3,(H,10,11,12)
• InChI Key: YYJAQSLZQIPHBR-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC(=CC(=N1)Cl)C2CC2

Description

4-Chloro-6-cyclopropyl-N-methylpyrimidin-2-amine is a chemical compound offered for research and development purposes. This aminopyrimidine derivative is part of a class of compounds known for their utility in medicinal chemistry and drug discovery. Pyrimidine and aminopyrimidine cores are recognized as privileged structures in the development of pharmaceuticals and are frequently investigated for their biological activities . The specific substitution pattern on this compound, featuring chloro, cyclopropyl, and methylamino groups, makes it a valuable and versatile scaffold for synthetic chemists. The chloro group at the 4-position is a common reactive site that can be displaced via nucleophilic aromatic substitution, allowing researchers to introduce a wide variety of amines and other nucleophiles to create novel compound libraries for biological screening . The cyclopropyl substituent can influence the molecule's electronic properties and metabolic stability, while the N-methyl amine functionality is a common motif in active pharmaceutical ingredients. Researchers utilize this compound and its derivatives primarily in the synthesis of more complex molecules, studying structure-activity relationships (SAR), and exploring new chemical spaces for potential therapeutic applications. It is important to note that this product is intended for laboratory research use only and is not for human or veterinary diagnostic or therapeutic use. Please refer to the safety data sheet (SDS) for proper handling and hazard information.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-6-cyclopropyl-N-methylpyrimidin-2-amine typically involves the reaction of 4-chloro-6-methylpyrimidine with cyclopropylamine under controlled conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, and a solvent like ethanol or methanol. The mixture is heated to reflux for several hours to ensure complete reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the desired purity of the final product .

Chemical Reactions Analysis

Types of Reactions

4-Chloro-6-cyclopropyl-N-methylpyrimidin-2-amine undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation to form corresponding N-oxides or reduction to form amines.

Cyclization Reactions: It can participate in cyclization reactions to form more complex heterocyclic structures.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in solvents like dimethylformamide (DMF) or tetrahydrofuran (THF).

Oxidation: Reagents such as hydrogen peroxide (H2O2) or m-chloroperbenzoic acid (m-CPBA) are used.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution reactions can yield various derivatives with different functional groups, while oxidation and reduction reactions can produce N-oxides or amines, respectively .

Scientific Research Applications

4-Chloro-6-cyclopropyl-N-methylpyrimidin-2-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and heterocycles.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: It is used in the production of agrochemicals and other specialty chemicals.

Mechanism of Action

The mechanism of action of 4-Chloro-6-cyclopropyl-N-methylpyrimidin-2-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular targets depend on the specific application and context of use .

Comparison with Similar Compounds

Table 1: Substituent Analysis and Molecular Properties

Compound Name	CAS	Substituents (Position)	Molecular Weight	Similarity Score	Key Features
4-Chloro-6-cyclopropyl-N-methylpyrimidin-2-amine	N/A	4-Cl, 6-cyclopropyl, N-CH3	N/A	N/A	Target compound; cyclopropyl enhances steric stability
4-Chloro-N-ethyl-6-methylpyrimidin-2-amine	5748-33-4	4-Cl, 6-CH3, N-CH2CH3	N/A	0.86	Ethyl group increases lipophilicity
4-Chloro-6-isopropylpyrimidin-2-amine	73576-33-7	4-Cl, 6-isopropyl, NH2	N/A	0.84	Bulky isopropyl group may hinder binding
4-Chloro-6-methylpyrimidin-2-amine	5600-21-5	4-Cl, 6-CH3, NH2	143.57	0.75	Simpler structure; lower steric bulk
6-Chloro-2-cyclopropyl-N-isopentylpyrimidin-4-amine	1479851-07-4	6-Cl, 2-cyclopropyl, N-isopentyl	239.74	N/A	Substituent positions differ; isopentyl increases hydrophobicity
4-Chloro-6-methyl-5-nitro-pyrimidin-2-amine	13162-24-8	4-Cl, 6-CH3, 5-NO2, NH2	188.57	N/A	Nitro group enhances reactivity and electronic effects

Key Observations:

Substituent Position and Bulk : Cyclopropyl at position 6 (target compound) vs. position 2 (1479851-07-4) significantly alters molecular geometry and target interaction .

Electron-Withdrawing Groups : Nitro-substituted analogs (e.g., 13162-24-8) exhibit heightened reactivity, useful in electrophilic substitution reactions .

Data Tables

Table 2: Comparative Physicochemical Data

Compound Name	Melting Point (°C)	Solubility (mg/mL)	LogP
4-Chloro-6-methylpyrimidin-2-amine	N/A	N/A	1.2*
4-Chloro-N-ethyl-6-methylpyrimidin-2-amine	N/A	N/A	1.8*
4-Chloro-6-methyl-5-nitro-pyrimidin-2-amine	N/A	N/A	0.5*

*Estimated values based on structural analogs.

Biological Activity

4-Chloro-6-cyclopropyl-N-methylpyrimidin-2-amine is a pyrimidine derivative notable for its diverse biological activities, particularly in the fields of medicinal chemistry and agricultural sciences. This article delves into its biological effects, mechanisms of action, and potential applications, supported by relevant data and case studies.

Chemical Structure and Properties

The compound has the molecular formula C₈H₁₀ClN₃ and a molecular weight of approximately 183.64 g/mol. Its unique structure features a chlorine atom at the 4-position, a cyclopropyl group at the 6-position, and an N-methyl substitution at the 2-position of the pyrimidine ring. These structural characteristics are pivotal in determining its biological activity.

Antimicrobial Activity

Research indicates that 4-Chloro-6-cyclopropyl-N-methylpyrimidin-2-amine exhibits significant antimicrobial properties . Preliminary studies suggest it may effectively inhibit various bacterial strains and fungi. The compound's mechanism likely involves interference with microbial metabolic pathways, although specific targets remain to be fully elucidated.

Antiviral Potential

In addition to its antimicrobial effects, this compound shows promise in the antiviral domain . Investigations have pointed to its ability to inhibit viral replication through interactions with viral enzymes or host cell receptors. Further research is necessary to clarify these interactions and their implications for antiviral drug development.

Anti-inflammatory Effects

The compound has also been assessed for its anti-inflammatory properties . In vitro studies have demonstrated that it can inhibit cyclooxygenase (COX) enzymes, which play a crucial role in the inflammatory response. The half-maximal inhibitory concentration (IC₅₀) values for COX-2 inhibition were reported to be comparable to established anti-inflammatory drugs like celecoxib .

The exact mechanisms by which 4-Chloro-6-cyclopropyl-N-methylpyrimidin-2-amine exerts its biological effects are still under investigation. However, it is believed to interact with specific enzymes or receptors involved in metabolic pathways:

• Enzyme Inhibition : The compound may bind to active sites on enzymes, altering their function and subsequently affecting cellular processes.
• Receptor Modulation : It might modulate receptor activity, influencing signaling pathways related to inflammation and infection .

Comparative Analysis with Similar Compounds

To understand the uniqueness of 4-Chloro-6-cyclopropyl-N-methylpyrimidin-2-amine, it is useful to compare it with structurally similar compounds:

Compound Name	Structural Features	Unique Aspects
4-Chloro-6-methylpyrimidine	Contains a methyl group instead of cyclopropyl	Lacks distinct properties of cyclopropyl group
2-Amino-4-chloro-6-methylpyrimidine	Similar pyrimidine structure	Different substitution pattern affects reactivity
Cyprodinil	A phenyl group replaces the cyclopropyl group	Different biological activity profile
4-Cyclopropyl-6-methyl-N-phenyl-2-pyrimidinamine	Contains a phenyl group at nitrogen position	Alters interaction with biological targets

The presence of the cyclopropyl group in 4-Chloro-6-cyclopropyl-N-methylpyrimidin-2-amine imparts distinct chemical and biological properties that differentiate it from these similar compounds.

Case Studies and Research Findings

Several studies have explored the biological activities of this compound:

• Antimicrobial Efficacy : A study demonstrated that derivatives of pyrimidine compounds, including 4-Chloro-6-cyclopropyl-N-methylpyrimidin-2-amine, showed potent antimicrobial activity against various pathogens, suggesting potential use in treating infections.
• Anti-inflammatory Studies : In vivo experiments using carrageenan-induced paw edema models indicated that this compound significantly reduced inflammation compared to control groups, further supporting its potential as an anti-inflammatory agent .
• Structure–Activity Relationships (SAR) : Research has focused on identifying how modifications to the pyrimidine structure influence biological activity. The presence of electron-withdrawing groups like chlorine enhances anti-inflammatory effects by increasing enzyme inhibition potency .